Cas no 1936221-73-6 (1-(cyclopentylmethyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(cyclopentylmethyl)cyclopropane-1-carbaldehyde
• CAS No: 1936221-73-6
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 6585262
• PubChem ID: 126997230
• Update Time: 2025-07-10

1-(cyclopentylmethyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopentylmethyl)cyclopropane-1-carbaldehyde
• Cyclopropanecarboxaldehyde, 1-(cyclopentylmethyl)-
• 1936221-73-6
• EN300-1621677

• Inchi： 1S/C10H16O/c11-8-10(5-6-10)7-9-3-1-2-4-9/h8-9H,1-7H2
• InChI Key： LZCVPDOBPSYKFE-UHFFFAOYSA-N
• SMILES： C1(CC2CCCC2)(C=O)CC1

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 216.2±9.0 °C(Predicted)

Additional information on 1-(cyclopentylmethyl)cyclopropane-1-carbaldehyde

Introduction to 1-(cyclopentylmethyl)cyclopropane-1-carbaldehyde (CAS No. 1936221-73-6)

1-(cyclopentylmethyl)cyclopropane-1-carbaldehyde, identified by the chemical abstracts service number CAS No. 1936221-73-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of cyclopropane derivatives, which are known for their unique structural properties and biological activities. The presence of both a cyclopentylmethyl group and an aldehyde functionality makes this molecule a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The aldehyde group in 1-(cyclopentylmethyl)cyclopropane-1-carbaldehyde serves as a reactive site for various chemical transformations, including condensation reactions, oxidation, and reduction processes. These reactions are pivotal in medicinal chemistry for the construction of heterocyclic scaffolds and functionalized compounds. The cyclopropane ring, characterized by its high ring strain, contributes to the molecule's reactivity and makes it a valuable building block in organic synthesis. This structural feature has been exploited in numerous studies to develop compounds with enhanced pharmacological properties.

Recent research has highlighted the potential of cyclopropane derivatives in drug discovery, particularly due to their ability to modulate biological pathways through unique interactions with target proteins and enzymes. The cyclopentylmethyl substituent in 1-(cyclopentylmethyl)cyclopropane-1-carbaldehyde adds steric bulk to the molecule, which can influence its binding affinity and selectivity. This modification is particularly important in the design of enzyme inhibitors, where precise spatial orientation of functional groups is critical for effective binding.

In the context of modern pharmaceutical research, 1-(cyclopentylmethyl)cyclopropane-1-carbaldehyde has been investigated as a precursor for more complex molecules with potential therapeutic applications. For instance, studies have demonstrated its utility in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The aldehyde functionality allows for further derivatization via condensation reactions with amines or hydrazines, leading to Schiff bases or hydrazones, respectively. These derivatives have shown promise in preclinical studies as modulators of inflammatory pathways.

The synthesis of 1-(cyclopentylmethyl)cyclopropane-1-carbaldehyde involves multi-step organic transformations, typically starting from readily available cyclopropanecarboxaldehyde or its derivatives. The introduction of the cyclopentylmethyl group can be achieved through Friedel-Crafts alkylation or through cross-coupling reactions such as Suzuki or Heck couplings. These synthetic strategies highlight the compound's role as a key intermediate in constructing complex molecular architectures.

One of the most intriguing aspects of 1-(cyclopentylmethyl)cyclopropane-1-carbaldehyde is its potential application in the development of bioactive molecules with unique mechanisms of action. The combination of the cyclopropane ring and the aldehyde group creates a scaffold that can interact with biological targets in ways that simpler molecules cannot. This has led to interest in exploring its derivatives for applications beyond traditional drug development, such as agrochemicals and materials science.

The chemical reactivity of 1-(cyclopentylmethyl)cyclopropane-1-carbaldehyde also makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. Researchers have leveraged this compound to explore catalytic processes that facilitate efficient transformations under mild conditions. Such advancements are crucial for improving the sustainability and scalability of pharmaceutical synthesis.

Recent advances in computational chemistry have further enhanced our understanding of how 1-(cyclopentylmethyl)cyclopropane-1-carbaldehyde behaves in biological systems. Molecular modeling studies have provided insights into its binding interactions with potential targets, allowing for rational design of analogs with improved pharmacokinetic profiles. These computational approaches are complemented by experimental validation, where structural modifications are tested for their impact on biological activity.

The versatility of 1-(cyclopentylmethyl)cyclopropane-1-carbaldehyde extends to its role as a building block in polymer chemistry. The cyclopropane ring can be polymerized under specific conditions to form high-performance materials with unique mechanical and thermal properties. This application underscores the broad utility of this compound beyond traditional pharmaceutical contexts.

In conclusion, 1-(cyclopentylmethyl)cyclopropane-1-carbaldehyde (CAS No. 1936221-73-6) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, while its reactivity enables innovative synthetic strategies. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in both academic and industrial settings.